N-(1-ethyl-2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C16H16N2O3S/c1-2-18-15-9-8-13(10-12(15)11-16(18)19)17-22(20,21)14-6-4-3-5-7-14/h3-10,17H,2,11H2,1H3
• InChI Key: LJVOZLTXPKUATH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(1-ethyl-2-oxoindolin-5-yl)benzenesulfonamide involves several steps. One efficient protocol includes the following reactions:

Chemical Reactions Analysis

N-(1-ethyl-2-oxoindolin-5-yl)benzenesulfonamide has been investigated for its biological activities. It exhibits potential as an anticancer agent. Further studies are needed to explore its reactivity in various contexts.

Scientific Research Applications

Antimicrobial and Anticancer Evaluation

A study synthesized derivatives of N-substituted benzenesulfonamide and evaluated them for antimicrobial and anticancer activities. The compounds exhibited promising results, with some being more active than standard drugs like carboplatin against certain cell lines. QSAR studies indicated that the antimicrobial activity of isatin derivatives against different microbial strains was governed by lipophilic and topological parameters (Kumar et al., 2014).

Antihyperglycemic Evaluation

A series of isoindoline-1,3-dione analogues bearing aryl sulfonylurea moieties were synthesized and screened for their antihyperglycemic activity. Several compounds from this series were identified as active antihyperglycemic agents, showing significant serum glucose reduction (Eissa).

Catalysis and Chemical Synthesis

N-(1-ethyl-2-oxoindolin-5-yl)benzenesulfonamide derivatives were part of a study involving the synthesis of ligands and air-stable complexes used for transfer hydrogenation of various substrates. These compounds demonstrated high activity in transfer hydrogenation, being able to operate effectively in the presence of air and without the need for basic additives (Ruff et al., 2016).

Antiproliferative Activity

A study synthesized several N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives as potential antiproliferative agents. The compounds showed significant antiproliferative activity against various tumor cell lines, with certain derivatives showing higher activity than standard anticancer drugs (Motavallizadeh et al., 2014).

Urease Inhibition

A study focused on 2-chloro-5-(1-hydroxy-3-oxoisoindolin-1-yl) benzenesulfonamides derivatives as potential urease inhibitors, aiming to treat gastric and peptic ulcers as well as hepatic encephalopathy. The synthesized compounds exhibited excellent anti-urease activity, suggesting their potential as lead candidates for the synthesis of potent urease inhibitors (Irshad et al., 2021).